Cas no 97630-05-2 (1-{[3,5-bis(trifluoromethyl)phenyl]sulfonyl}piperazine)

• Product Name: 1-{[3,5-bis(trifluoromethyl)phenyl]sulfonyl}piperazine
• CAS No: 97630-05-2
• MF: C₁₂H₁₂F₆N₂O₂S
• MW: 362.291302680969
• CID: 1991570
• PubChem ID: 2405278
• Update Time: 2025-11-06

1-{[3,5-bis(trifluoromethyl)phenyl]sulfonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[3,5-bis(trifluoromethyl)phenyl]sulfonyl}piperazine
• 1-(3,5-BIS-TRIFLUOROMETHYL-BENZENESULFONYL)-PIPERAZINE
• 1-[[3,5-bis(trifluoromethyl)phenyl]sulfonyl]Piperazine
• DB-080467
• 97630-05-2
• 1-((3,5-bis(trifluoromethyl)phenyl)sulfonyl)piperazine
• CS-0352059
• EN300-40615
• FWXRYDHZTLMKQN-UHFFFAOYSA-N
• SCHEMBL4384981
• 1-[3,5-Bis(trifluoromethyl)benzenesulfonyl]piperazine

• Inchi： 1S/C12H12F6N2O2S/c13-11(14,15)8-5-9(12(16,17)18)7-10(6-8)23(21,22)20-3-1-19-2-4-20/h5-7,19H,1-4H2
• InChI Key： FWXRYDHZTLMKQN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 362.05236778Da
• Monoisotopic Mass: 362.05236778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-{[3,5-bis(trifluoromethyl)phenyl]sulfonyl}piperazine

1-{[3,5-Bis(trifluoromethyl)phenyl]sulfonyl}Piperazine: A Comprehensive Overview

The compound 1-{[3,5-bis(trifluoromethyl)phenyl]sulfonyl}piperazine, identified by the CAS number 97630-05-2, is a highly specialized chemical entity with significant applications in various fields. This compound is characterized by its unique structure, which combines a piperazine ring with a sulfonyl group attached to a phenyl ring substituted with two trifluoromethyl groups. The trifluoromethyl substituents are known for their electron-withdrawing properties, which significantly influence the electronic and steric characteristics of the molecule.

Recent studies have highlighted the importance of 1-{[3,5-bis(trifluoromethyl)phenyl]sulfonyl}piperazine in drug discovery and materials science. Its ability to act as a versatile building block in organic synthesis has made it a valuable compound in the development of novel pharmaceutical agents. For instance, researchers have explored its potential as a kinase inhibitor, leveraging its unique electronic properties to target specific enzymes involved in cellular signaling pathways.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic aromatic substitution and coupling reactions. The use of palladium catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and purer products. Recent advancements in catalytic methods have further streamlined the production process, making it more accessible for large-scale applications.

In terms of physical properties, 1-{[3,5-bis(trifluoromethyl)phenyl]sulfonyl}piperazine exhibits high thermal stability and excellent solubility in polar solvents. These characteristics make it suitable for use in high-temperature applications and as a component in formulations requiring precise solubility profiles. Additionally, its resistance to hydrolysis under physiological conditions has been a key factor in its consideration for biomedical applications.

The application of this compound extends beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of advanced materials, such as high-performance polymers and nanocomposites. Its ability to form stable bonds with other functional groups has opened new avenues for material innovation, particularly in the development of lightweight yet durable materials for aerospace and automotive industries.

Recent research has also focused on the environmental impact of CAS No 97630-05-2. Studies have shown that while it is not inherently hazardous under normal handling conditions, proper disposal methods are essential to minimize its ecological footprint. Regulatory bodies have emphasized the importance of adhering to safety guidelines when working with this compound to ensure compliance with environmental standards.

In conclusion, 1-{[3,5-bis(trifluoromethyl)phenyl]sulfonyl}piperazine is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and versatile structure continue to make it a subject of interest for researchers and industry professionals alike. As advancements in synthetic methods and application development progress, this compound is poised to play an even more significant role in shaping future innovations.